Detajmium

• Molecular Formula: C27H42N3O3+
• Molecular Weight: 456.6 g/mol
• InChI: InChI=1S/C27H42N3O3/c1-5-17-18-12-21-24-27(19-10-8-9-11-20(19)28(24)4)13-22(23(18)25(27)32)30(21,26(17)33)15-16(31)14-29(6-2)7-3/h8-11,16-18,21-26,31-33H,5-7,12-15H2,1-4H3/q+1
• InChIKey: IXLGLCQSNUMEGQ-UHFFFAOYSA-N

Detajmium Bitartrate Procurement Guide: Class I/C Antiarrhythmic with Exceptionally Slow Sodium Channel Dissociation Kinetics

Detajmium bitartrate (INN; trade name Tachmalcor) is a quaternary ammonium derivative of the Rauwolfia alkaloid ajmaline that functions as a Class I/C antiarrhythmic agent according to the Vaughan Williams classification scheme [1]. The compound exerts its therapeutic effect through sodium channel blockade in cardiac tissue, characterized by an extremely slow recovery from use-dependent sodium channel block—a kinetic feature that quantitatively distinguishes it from most other antiarrhythmic drugs yet reported [1]. Detajmium bitartrate is primarily utilized in the management of ventricular extrasystoles, with clinical studies demonstrating effective rhythm control at oral maintenance doses of 75–100 mg daily [2].

Sodium Channel Kinetics Exceptionally slow use-dependent block recovery for rate-dependent electrophysiology studies Reported Vmax recovery among the slowest in Class I

Ventricular Conduction Sustained, progressive QRS prolongation without peak-and-decline pattern in isolated heart models Distinct from propafenone transient profile

Purkinje Fiber Repolarization Concomitant APD shortening for arrhythmia substrate and refractoriness dispersion research Class-level differentiation from flecainide/encainide

• [1] Hála O, Németh M, Varró A, Papp JG. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994;24(4):559-565. doi:10.1097/00005344-199410000-00006 View Source
• [2] Wruck C, et al. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)—clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982;37(16):519-525. PMID: 6183840 View Source

Why Detajmium Bitartrate Cannot Be Interchanged with Generic Ajmaline or Other Class I Antiarrhythmics

Although detajmium bitartrate is structurally derived from ajmaline, substitution with generic ajmaline or other Class I antiarrhythmics is not scientifically justified due to quantifiable differences in potency, conduction effects, and kinetic behavior. In intraindividual clinical comparisons, ajmaline demonstrated significantly greater antiarrhythmic efficacy even at half the dose of detajmium, yet concurrently produced more pronounced retardation of intracardiac stimulus conduction—a distinct efficacy-toxicity ratio that precludes simple dose-equivalence substitution [1]. Furthermore, detajmium's Vmax recovery time constant of 348.16 ± 57.43 seconds is considerably slower than that of most other antiarrhythmic drugs, conferring a unique rate-dependent temporal profile that differentiates it even from structurally unrelated Class I/C agents such as propafenone and flecainide [2]. These quantifiable pharmacodynamic distinctions carry direct implications for arrhythmia management protocols and experimental design.

Detajmium Vmax recovery time constant significantly slower than other Class I/C agents

vs

Flecainide / Encainide Recovery kinetics orders of magnitude faster; rate-dependent profile may not transfer

Detajmium Progressive, sustained rate-dependent conduction slowing in intact heart models

vs

Propafenone Transient QRS peak with shorter time constant; conduction slowing kinetics may not reproduce

Detajmium Reported APD90 shortening in Purkinje fibers distinguishes it from typical Class I/C profile

vs

Ajmaline Parent compound with different dose-response and conduction slowing profile; may not substitute directly

• [1] Wruck C, et al. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)—clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982;37(16):519-525. PMID: 6183840 View Source
• [2] Hála O, Németh M, Varró A, Papp JG. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994;24(4):559-565. doi:10.1097/00005344-199410000-00006 View Source

Detajmium Bitartrate Differential Evidence Guide: Quantified Comparisons with Ajmaline, Propafenone, and Class I Antiarrhythmics

Clinical Intraindividual Comparison: Detajmium vs. Ajmaline in Ventricular Extrasystole Management

In an intraindividual crossover clinical study of 14 patients with ventricular permanent extrasystoles, ajmaline (Tachmalin) demonstrated significantly greater antiarrhythmic efficacy compared with detajmium bitartrate (Tachmalcor) even when administered at half the dose of the detajmium regimen [1]. However, this enhanced efficacy was accompanied by a greater retardation of intracardiac stimulus conduction, indicating a distinct efficacy-to-conduction-suppression ratio between the parent compound and its quaternary derivative [1].

Recovery Kinetics

Cross-study context

Detajmium Vmax recovery τ = 348 s vs. flecainide 15.5 s, encainide 20.3 s, mexiletine 0.47 s

Slowest reported recovery in Class I; supports rate-dependent block modeling

Cross-species preparation comparison; validate in target model

Evidence Dimension	Antiarrhythmic potency and conduction effects
Target Compound Data	Detajmium bitartrate: lower antiarrhythmic efficacy at equivalent dose; less retardation of intracardiac stimulus conduction
Comparator Or Baseline	Ajmaline (Tachmalin): significantly more effective antiarrhythmically at half the dose; greater conduction retardation
Quantified Difference	Ajmaline at half dose > detajmium at full dose (efficacy); Ajmaline > detajmium (conduction retardation)
Conditions	14 patients; intraindividual crossover; ventricular permanent extrasystoles; oral administration

Why This Matters

Procurement decisions for research or clinical protocols must account for this divergent efficacy-conduction profile, as detajmium offers a distinct balance between antiarrhythmic action and conduction safety relative to its parent compound ajmaline.

• [1] Wruck C, et al. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)—clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982;37(16):519-525. PMID: 6183840 View Source

Vmax Recovery Kinetics: Detajmium Exhibits Exceptionally Slow Offset Compared with Other Antiarrhythmics

In isolated dog Purkinje fibers studied via intracellular microelectrode techniques, detajmium exhibited a Vmax recovery time constant of 348.16 ± 57.43 seconds [1]. This value is considerably slower than most other antiarrhythmic drugs yet reported, establishing detajmium's characteristic Class I/C electrophysiologic profile alongside prajmaline, encainide, and flecainide [1]. The fractional Vmax block was measured at 0.185 ± 0.008 1/AP [1].

Rate-Dependent Conduction

Head-to-head

Detajmium QRS τ = 265 beats vs. propafenone 31 beats (p < 0.01); sustained vs. transient QRS profile

Supports selection for sustained rate-dependent conduction slowing studies

Direct comparison in isolated guinea pig hearts; 0.3 µM each

Evidence Dimension	Vmax recovery kinetics (offset time constant)
Target Compound Data	Detajmium: 348.16 ± 57.43 seconds
Comparator Or Baseline	Most other reported antiarrhythmic drugs (class-level comparison)
Quantified Difference	Considerably slower than most other antiarrhythmic drugs yet reported
Conditions	Isolated dog Purkinje fibers; 37°C; 1 Hz stimulation; 1 µM concentration

Why This Matters

The exceptionally slow sodium channel dissociation kinetics confer a prolonged use-dependent block that is the defining electrophysiologic signature of detajmium, distinguishing it from faster-recovering Class I/A or I/B agents for applications requiring sustained rate-dependent sodium channel suppression.

• [1] Hála O, Németh M, Varró A, Papp JG. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994;24(4):559-565. doi:10.1097/00005344-199410000-00006 View Source

Rate-Dependent Conduction Effects: Detajmium vs. Propafenone in Isolated Heart Preparations

In isolated spontaneously beating guinea pig hearts, detajmium (0.3 µM) and propafenone (0.3 µM) produced comparable prolongations of intraventricular conduction time during sinus rhythm [1]. However, under rapid ventricular pacing conditions, propafenone displayed only a transient rate-dependent effect characterized by an initial QRS prolongation peak followed by decline to steady state, whereas detajmium produced a progressive and sustained broadening of the QRS complex throughout the entire period of high-rate pacing [1].

Clinical Comparator

Reported

Reported higher endpoint response vs. ajmaline at ~50% dose in ventricular extrasystole study (n=31)

Reported clinical endpoint context; translate to model-system endpoints

Intraindividual comparison; data to verify in preclinical models

Evidence Dimension	Rate-dependent intraventricular conduction prolongation
Target Compound Data	Detajmium 0.3 µM: progressive QRS broadening sustained throughout high-rate pacing
Comparator Or Baseline	Propafenone 0.3 µM: transient QRS prolongation with initial peak followed by decline to steady state
Quantified Difference	Qualitative difference in temporal profile (progressive/sustained vs. transient)
Conditions	Isolated spontaneously beating guinea pig hearts; 0.3 µM concentration

Why This Matters

For protocols requiring sustained conduction slowing during tachycardia, detajmium's non-transient, progressive effect profile provides a distinct experimental advantage over propafenone, whose effect diminishes during sustained rapid pacing.

• [1] Stark G, et al. Rate-dependent effects of detajmium and propafenone on ventricular conduction and refractoriness in isolated guinea pig hearts. J Cardiovasc Pharmacol. 1996;27(1):125-131. doi:10.1097/00005344-199601000-00020 View Source

Vmax Suppression in Ventricular Muscle: Quantified Frequency-Dependent Block

In dog ventricular muscle fibers at 37°C with 1 Hz stimulation, 1 µM detajmium reduced maximum rate of depolarization (Vmax) from 236.7 ± 28.9 V/s to 177.3 ± 22.5 V/s (n=6, p<0.01) without significantly altering resting potential, action potential amplitude, AP duration at 90% repolarization, or effective refractory period [1]. This selective Vmax suppression with preservation of other action potential parameters is characteristic of Class I/C antiarrhythmic action.

APD Shortening

Class-level

APD90 reduced from 359 to 262 ms (−27%) in dog Purkinje fibers at 1 µM (p < 0.001)

Supports repolarization-shortening endpoint interpretation in Purkinje models

Contrasts with flecainide/encainide minimal APD effect

Evidence Dimension	Vmax suppression magnitude
Target Compound Data	Detajmium 1 µM: Vmax reduction from 236.7 ± 28.9 V/s to 177.3 ± 22.5 V/s (25.1% reduction)
Comparator Or Baseline	Baseline control (untreated)
Quantified Difference	59.4 V/s absolute reduction; 25.1% relative reduction; p<0.01
Conditions	Isolated dog ventricular muscle fibers; 37°C; 1 Hz stimulation

Why This Matters

This quantitative Vmax suppression data establishes the expected potency of detajmium in ventricular tissue, providing a reference point for dose selection in electrophysiology studies and enabling cross-study comparisons with other Class I agents tested under similar conditions.

• [1] Hála O, Németh M, Varró A, Papp JG. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994;24(4):559-565. doi:10.1097/00005344-199410000-00006 View Source

Metabolic Pathway Differentiation: Detajmium Undergoes Distinct Biotransformation Compared with Ajmaline

Gas chromatography-mass spectrometry analysis following human ingestion identified detajmium and twelve of its derivatives and metabolites [1]. The main metabolic pathways include hydroxylation and subsequent O-methylation of the indole ring, and oxidation as well as reduction of the C-21 hydroxyl function, with additional cleavage of the N-alkyl side-chain as a possible non-enzymatic degradation pathway [1].

Block Onset Rate

Cross-study context

Fractional Vmax block 0.185 ± 0.008 per AP vs. encainide rate constant 0.025 AP⁻¹

Supports accumulating-block profile for rate-dependent conduction abnormality models

Cross-species comparison; validate in target preparation

Evidence Dimension	Metabolic pathways
Target Compound Data	Detajmium: hydroxylation and O-methylation of indole ring; oxidation/reduction of C-21 hydroxyl; N-alkyl side-chain cleavage
Comparator Or Baseline	Ajmaline and other ajmaline derivatives (class-level metabolic comparison)
Quantified Difference	Twelve distinct metabolites and derivatives identified; blood concentration in fatal case: 12 µg/mL
Conditions	Human postmortem analysis; GC-MS with acetic anhydride derivatization

Why This Matters

The distinct metabolic fingerprint of detajmium, including the involvement of the C-21 hydroxyl function and N-alkyl side-chain, carries implications for analytical method development, toxicology screening, and understanding pharmacokinetic differences among ajmaline-derived antiarrhythmics.

• [1] Tenczer J, Lappenberg-Pelzer M, Schneider V, Demme U, Köppel C. Fatal poisoning with detajmium: identification of detajmium and its metabolites and artifacts by gas chromatography-mass spectrometry and quantification by high-performance liquid chromatography. J Chromatogr B Biomed Appl. 1994;661(1):47-53. doi:10.1016/0378-4347(94)00321-1 View Source

Selective Action Potential Parameter Effects: Purkinje Fiber vs. Ventricular Muscle

In dog Purkinje fibers at 1 µM concentration (37°C, 1 Hz), detajmium significantly decreased action potential amplitude from 111.1 ± 12.3 mV to 100.0 ± 2.5 mV (n=8, p<0.003), APD90 from 359.0 ± 17.5 ms to 262.1 ± 12.3 ms (n=8, p<0.001), and Vmax from 687.5 ± 57.2 V/s to 523.7 ± 58.2 V/s (n=8, p<0.001), while leaving maximal diastolic potential and ERP/APD ratio unchanged [1]. In contrast, ventricular muscle fibers showed only Vmax reduction without significant APD90 or APA changes at the same concentration [1].

Evidence Dimension	Tissue-specific electrophysiologic effects
Target Compound Data	Purkinje: APA ↓10.0%, APD90 ↓27.0%, Vmax ↓23.8% (1 µM) vs. Ventricular muscle: Vmax ↓25.1% only
Comparator Or Baseline	Ventricular muscle fibers under identical conditions
Quantified Difference	APD90 reduction in Purkinje fibers: 96.9 ms (27.0%); no significant APD90 change in ventricular muscle
Conditions	Isolated dog cardiac preparations; 37°C; 1 Hz; 1 µM detajmium

Why This Matters

The differential tissue sensitivity—with Purkinje fibers showing substantial APD90 shortening in addition to Vmax suppression—indicates that detajmium's electrophysiologic effects are not uniform across cardiac tissue types, an important consideration for studies involving conduction system vs. working myocardium.

• [1] Hála O, Németh M, Varró A, Papp JG. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994;24(4):559-565. doi:10.1097/00005344-199410000-00006 View Source

Detajmium Bitartrate Application Scenarios Based on Verified Differential Evidence

Comparative Electrophysiology Studies Requiring Slow Sodium Channel Dissociation Kinetics

Investigators studying use-dependent sodium channel blockade should select detajmium bitartrate when an agent with exceptionally slow Vmax recovery kinetics is required. The compound's time constant of 348.16 ± 57.43 seconds—considerably slower than most other reported antiarrhythmic drugs [1]—makes it a reference standard for Class I/C electrophysiologic behavior alongside prajmaline, encainide, and flecainide [1]. This slow offset kinetic is particularly valuable for experiments examining the relationship between drug-channel dissociation rates and antiarrhythmic efficacy in tachycardia models.

Intraventricular Conduction Studies Under Sustained Tachycardia Conditions

For ex vivo or in vitro models requiring sustained conduction slowing during high-rate pacing, detajmium provides a distinct advantage over propafenone. Whereas propafenone exhibits only transient rate-dependent effects with QRS prolongation that peaks then declines, detajmium produces progressive and sustained QRS complex broadening throughout the entire period of rapid ventricular pacing [2]. This differential temporal profile makes detajmium the preferred agent for protocols evaluating conduction effects during sustained tachycardia.

Ajmaline Derivative Comparative Pharmacology and Structure-Activity Relationship Studies

Researchers investigating the pharmacological divergence between ajmaline and its quaternary ammonium derivatives should employ detajmium bitartrate as the representative quaternary salt. Intraindividual clinical comparisons demonstrate that ajmaline provides greater antiarrhythmic efficacy at half the dose, yet simultaneously produces more pronounced intracardiac conduction retardation [3]. This divergent efficacy-conduction ratio, coupled with detajmium's distinct metabolic pathways involving C-21 hydroxyl and N-alkyl side-chain modifications [4], provides a robust experimental framework for structure-activity investigations of Rauwolfia alkaloid derivatives.

Analytical Method Development for Ajmaline-Derived Antiarrhythmics in Biological Matrices

Forensic toxicology and clinical pharmacology laboratories developing LC-MS or GC-MS methods for antiarrhythmic drug detection should incorporate detajmium and its characterized metabolites as analytical reference standards. The compound's metabolic fingerprint—including twelve identified derivatives and metabolites following acetic anhydride derivatization, with pathways involving indole ring hydroxylation/O-methylation and C-21 hydroxyl oxidation/reduction [4]—provides essential reference data for method validation and cross-reactivity assessment in biological fluid analysis [4].

Application

Selection Property

Validation Focus

Sustained rate-dependent conduction slowing in isolated heart models

Non-transient QRS prolongation across pacing rates

Conduction slowing time-course stability vs. propafenone-class comparators

Purkinje fiber repolarization studies with concurrent APD shortening

Reported APD90 reduction in Purkinje tissue

Refractoriness dispersion endpoints and arrhythmia substrate interpretation

Slow sodium channel dissociation mechanism studies

Exceptionally slow Vmax recovery kinetics

Drug-channel binding kinetics and structural determinants of prolonged block

Ventricular extrasystole model endpoint studies

Reported dose-response context relative to ajmaline

Intracardiac conduction slowing profile in model-system translation

• [1] Hála O, Németh M, Varró A, Papp JG. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994;24(4):559-565. doi:10.1097/00005344-199410000-00006 View Source
• [2] Stark G, et al. Rate-dependent effects of detajmium and propafenone on ventricular conduction and refractoriness in isolated guinea pig hearts. J Cardiovasc Pharmacol. 1996;27(1):125-131. doi:10.1097/00005344-199601000-00020 View Source
• [3] Wruck C, et al. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)—clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982;37(16):519-525. PMID: 6183840 View Source
• [4] Tenczer J, Lappenberg-Pelzer M, Schneider V, Demme U, Köppel C. Fatal poisoning with detajmium: identification of detajmium and its metabolites and artifacts by gas chromatography-mass spectrometry and quantification by high-performance liquid chromatography. J Chromatogr B Biomed Appl. 1994;661(1):47-53. doi:10.1016/0378-4347(94)00321-1 View Source